Cas no 320348-07-0 (9H-Xanthene-9-carboxylic acid, 9-methyl-, methyl ester)

• Product name: 9H-Xanthene-9-carboxylic acid, 9-methyl-, methyl ester
• CAS No: 320348-07-0
• MF: C₁₆H₁₄O₃
• MW: 254.28056
• CID: 1449601
• PubChem ID: 12068831

9H-Xanthene-9-carboxylic acid, 9-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-9-carboxylic acid, 9-methyl-, methyl ester
• methyl 9-methyl-9H-xanthene-9-carboxylate
• methyl 9-methylxanthene-9-carboxylate
• SCHEMBL2596466
• DTXSID80476926
• 320348-07-0
• DB-343440
• KUSKUWBLKVTFDU-UHFFFAOYSA-N
• 9-Methyl-9H-xanthene-9-carboxylic acid methyl ester

• Inchi： InChI=1S/C16H14O3/c1-16(15(17)18-2)11-7-3-5-9-13(11)19-14-10-6-4-8-12(14)16/h3-10H,1-2H3
• InChI Key： KUSKUWBLKVTFDU-UHFFFAOYSA-N
• SMILES： CC1(C2=CC=CC=C2OC3=CC=CC=C31)C(=O)OC

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53